Cas no 2034153-41-6 (1-(pyridin-2-yl)pyrrolidin-3-amine; oxalic acid)

1-(Pyridin-2-yl)pyrrolidin-3-amine oxalate is a chemically synthesized compound combining a pyridine-pyrrolidine amine moiety with oxalic acid. This salt form enhances stability and solubility, making it suitable for applications in pharmaceutical and chemical research. The pyridine and pyrrolidine groups contribute to its potential as a ligand or intermediate in catalytic and medicinal chemistry. Oxalic acid improves crystallinity, facilitating purification and handling. The compound's structural features suggest utility in coordination chemistry, drug discovery, or as a building block for heterocyclic synthesis. Its well-defined salt form ensures consistent reactivity and storage properties, supporting reproducible experimental outcomes.
1-(pyridin-2-yl)pyrrolidin-3-amine; oxalic acid structure
2034153-41-6 structure
Product Name:1-(pyridin-2-yl)pyrrolidin-3-amine; oxalic acid
CAS No:2034153-41-6
MF:C11H15N3O4
MW:253.254502534866
CID:5046195
Update Time:2025-05-19

1-(pyridin-2-yl)pyrrolidin-3-amine; oxalic acid Chemical and Physical Properties

Names and Identifiers

    • 1-(Pyridin-2-yl)pyrrolidin-3-amine oxalate
    • 1-(pyridin-2-yl)pyrrolidin-3-amine; oxalic acid
    • Inchi: 1S/C9H13N3.C2H2O4/c10-8-4-6-12(7-8)9-3-1-2-5-11-9;3-1(4)2(5)6/h1-3,5,8H,4,6-7,10H2;(H,3,4)(H,5,6)
    • InChI Key: SLRXMIXAVJTVBU-UHFFFAOYSA-N
    • SMILES: OC(C(=O)O)=O.N1(C2C=CC=CN=2)CCC(C1)N

Computed Properties

  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 2
  • Complexity: 220
  • Topological Polar Surface Area: 117

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1-(pyridin-2-yl)pyrrolidin-3-amine; oxalic acid Related Literature

Additional information on 1-(pyridin-2-yl)pyrrolidin-3-amine; oxalic acid

Comprehensive Overview of 1-(pyridin-2-yl)pyrrolidin-3-amine; oxalic acid (CAS No. 2034153-41-6)

The compound 1-(pyridin-2-yl)pyrrolidin-3-amine; oxalic acid (CAS No. 2034153-41-6) is a chemically synthesized derivative that has garnered significant attention in pharmaceutical and agrochemical research. Its unique molecular structure, combining a pyridine ring with a pyrrolidine backbone, makes it a versatile intermediate for developing novel bioactive molecules. The addition of oxalic acid further enhances its stability and solubility, which are critical for formulation development. Researchers are increasingly exploring its potential applications in drug discovery, particularly in targeting neurological and metabolic disorders.

In recent years, the demand for heterocyclic compounds like 1-(pyridin-2-yl)pyrrolidin-3-amine has surged due to their role in designing small-molecule inhibitors and receptor modulators. This compound's CAS No. 2034153-41-6 is frequently searched in academic and industrial databases, reflecting its growing relevance. Users often inquire about its synthesis methods, physicochemical properties, and applications in medicinal chemistry. These queries align with broader trends in precision medicine and sustainable agrochemicals, where such intermediates play a pivotal role.

The oxalic acid component in this compound contributes to its salt formation, improving bioavailability and shelf-life—a key consideration for pharmaceutical manufacturers. Discussions around green chemistry and eco-friendly synthesis often highlight the importance of optimizing such processes to reduce environmental impact. Notably, 1-(pyridin-2-yl)pyrrolidin-3-amine; oxalic acid has been studied for its potential in catalysis and material science, expanding its utility beyond traditional domains.

From an SEO perspective, keywords like "pyridine-pyrrolidine derivatives", "oxalic acid salts in pharmaceuticals", and "CAS 2034153-41-6 applications" are highly relevant. These terms resonate with professionals seeking structure-activity relationships or patent literature on similar compounds. The compound's adaptability to high-throughput screening and combinatorial chemistry further elevates its profile in drug development pipelines.

In conclusion, 1-(pyridin-2-yl)pyrrolidin-3-amine; oxalic acid represents a promising scaffold for innovation across multiple industries. Its CAS No. 2034153-41-6 serves as a gateway for researchers exploring next-generation therapeutics and functional materials. As the scientific community continues to uncover its potential, this compound is poised to remain a focal point in cutting-edge research and industrial applications.

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